Cas no 1353960-04-9 (2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide)

• Product Name: 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide
• CAS No: 1353960-04-9
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 2161764
• Update Time: 2025-06-12

2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(2-dimethylamino-cyclohexyl)-acetamide
• 2-Amino-N-(2-(dimethylamino)cyclohexyl)acetamide
• AM92980
• 2-Amino-N-(2-dimethylaminocyclohexyl)acetamide
• 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide

• Inchi： 1S/C10H21N3O/c1-13(2)9-6-4-3-5-8(9)12-10(14)7-11/h8-9H,3-7,11H2,1-2H3,(H,12,14)
• InChI Key： VELKGNOHWWALLJ-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide

Comprehensive Overview of 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide (CAS No. 1353960-04-9): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide (CAS No. 1353960-04-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This acetamide derivative is characterized by its cyclohexyl backbone and dimethylamino functional group, which contribute to its versatility in synthetic chemistry and drug discovery. Researchers and industry professionals are increasingly exploring its role in medicinal chemistry, particularly in the design of bioactive molecules and small-molecule inhibitors.

The molecular structure of 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide includes a secondary amine and a tertiary amine, making it a valuable intermediate for the synthesis of more complex compounds. Its CAS No. 1353960-04-9 is frequently referenced in patent literature and academic journals, highlighting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have also brought attention to this compound, as computational models predict its potential interactions with biological targets such as G-protein-coupled receptors (GPCRs) and kinases.

One of the most searched questions related to 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide is its solubility profile and stability under various pH conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like DMSO and methanol, which is critical for its formulation in in vitro assays. Additionally, its logP value suggests favorable membrane permeability, a key factor in drug-likeness assessments. These properties align with the growing demand for lead optimization strategies in modern pharmacology.

Another area of interest is the compound's potential role in neuropharmacology. The dimethylamino-cyclohexyl moiety is structurally similar to fragments found in CNS-active drugs, sparking investigations into its blood-brain barrier (BBB) penetration capabilities. Researchers are also examining its metabolic stability using liver microsome assays, a topic frequently queried in pharmacokinetics forums. Such studies are essential for advancing preclinical development pipelines.

From a synthetic perspective, 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide serves as a versatile building block for peptide mimetics and heterocyclic compounds. Its amino-acetamide core allows for straightforward derivatization, enabling the creation of libraries for fragment-based drug design. This aligns with the current focus on cost-effective synthesis and green chemistry principles, which are hot topics in industrial R&D.

In conclusion, 2-Amino-N-(2-dimethylamino-cyclohexyl)-acetamide (CAS No. 1353960-04-9) represents a multifaceted compound with broad applicability in drug discovery and chemical biology. Its structural attributes, coupled with emerging data from computational and experimental studies, position it as a promising candidate for future therapeutic innovations. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and targeted therapies.